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Get Quote

Executive Summary

The octapeptide Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2, commonly known as
Sulfated Cholecystokinin-8 (CCK-8S), represents the primary biologically active fragment of

cholecystokinin in the central nervous system. Its structural integrity is defined by three critical
features: the O-sulfation of Tyrosine-2, the C-terminal amidation, and the presence of two
oxidation-prone Methionine residues.

This guide addresses the specific challenges in synthesizing, purifying, and characterizing
CCK-8S. Unlike standard peptides, the acid-labile nature of the sulfate group (

) necessitates deviations from standard Fmoc-SPPS protocols, while the hydrophobicity of the
C-terminus requires tailored chromatographic strategies.

Structural Anatomy & Physicochemical Properties
Sequence Analysis
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The sequence H-Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2 dictates a unique
amphiphilic profile.

e N-Terminal Domain (Aspl-Tyr2): Highly acidic and hydrophilic. The sulfate group on Tyr2
adds significant negative charge density, critical for CCK1 receptor (CCK-A) selectivity.

o Core Linker (Met3-Gly4-Trp5): The Glycine acts as a flexible hinge, allowing the peptide to
adopt a bioactive turn conformation. Trp5 is essential for hydrophobic pocket binding.

e C-Terminal Domain (Met6-Asp7-Phe8-NH2): The amide cap (-NH2) prevents
carboxypeptidase degradation and mimics the native protein terminus.

Quantitative Data Profile

Property Value | Characteristic Technical Implication

Includes labile sulfate & 2

Formula )
thioethers.
) ) Target mass for MS
Monoisotopic Mass 1142.35 Da )
deconvolution.
2 Asp (-), 1 Tyr-SO3 (-), N-term
Net Charge (pH 7) -3 (approx) *)
+).
Highly acidic; soluble in basic
Isoelectric Point ~3.6 buffers (
).
. ] o Requires reducing agents
Instability Index High (Met oxidation) )
(DTT) during storage.
UV Extinction Dominated by Trp and Tyr.

Synthesis Strategy: The "Sulfate Survival" Protocol

Standard Fmoc-SPPS utilizes 95% Trifluoroacetic Acid (TFA) for cleavage.[1] This destroys the
tyrosine sulfate group, hydrolyzing it back to Tyr. To synthesize CCK-8S successfully, one of
two expert protocols must be employed.
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Method A: The Ammonium lodide Trap (Recommended)

This method allows the use of pre-sulfated building blocks (Fmoc-Tyr(SO3Na)-OH) by
modifying the cleavage cocktail to suppress acidolysis.

Step-by-Step Protocol:

» Resin Selection: Use Rink Amide MBHA resin (0.3—-0.5 mmol/g loading) to generate the C-
terminal amide.

e Coupling: Standard HBTU/DIPEA activation.

o Critical Step: Couple Fmoc-Tyr(SO3Na)-OH using a reduced activation time (20 min) to
prevent elimination.

» Modified Cleavage Cocktail:
o Prepare cocktail: 90% TFA / 5% DMS (Dimethyl sulfide) / 5%

(Ammonium lodide).

o Mechanism:[2]

and DMS act as synergistic scavengers that protect the
-sulfate ester from acid hydrolysis.

o Temperature: Perform cleavage at 0°C (ice bath) for 60 minutes, then permit to warm to
RT for only 15 minutes.

» Precipitation: Immediate precipitation in cold diethyl ether.

Method B: Post-Synthetic Sulfation

Synthesize the non-sulfated precursor (CCK-8) and sulfate it in solution.
e Reagent:

complex or Chlorosulfonic acid.
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e Risk: This is non-selective and may sulfate the Threonine (if present in analogs) or over-
sulfate. Method A is generally preferred for high purity.

Analytical Characterization Workflow
HPLC Method Development

The peptide contains two Methionines (hydrophobic) and a Tryptophan (hydrophobic), but the
N-terminus is very polar.

Column: C18 Reverse Phase (e.g., Phenomenex Jupiter or Waters XBridge), 300A pore
size.

Mobile Phase A: 0.1% TFA in Water (keeps Asp protonated for retention).

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: Shallow gradient required. 20% B to 50% B over 30 minutes.

o Note: If the sulfate group is lost, the retention time will shift significantly (the non-sulfated
analog is more hydrophobic/retained longer on RP-HPLC).

Mass Spectrometry (MS) Analysis

Detecting the intact sulfate requires "soft" conditions to avoid in-source fragmentation.
« lonization: ESI (Electrospray lonization) in Negative Mode is superior.
o Reason: The sulfate group (

) is already negatively charged. Positive mode often leads to prompt neutral loss of

(-80 Da).
o Diagnostic Signals:
o [M-H]™: 1141.35 Da (Intact parent).

o Fragment 1061.35 Da: Loss of
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(80 Da). If this is the dominant peak, lower the cone voltage.

Stability & Storage (The "Met" Problem)
CCK-8S is prone to oxidation (
, +16 Da).

o Storage: Lyophilized powder at -20°C.

o Reconstitution: Use degassed buffers. Add 0.1% DTT (Dithiothreitol) if the assay permits, to
keep Methionines reduced.

Biological Interface & SAR Visualization

The structure-activity relationship (SAR) of CCK-8S is defined by its receptor selectivity. The
sulfated tyrosine is the "key" that fits the CCK1 receptor "lock."

SAR Logic Flow
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Figure 1: Structure-Activity Relationship (SAR) mapping of CCK-8S. The red path highlights the
critical role of sulfation for CCK1 selectivity.
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Experimental Workflow Diagram
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Figure 2: Optimized Synthesis and QC Workflow for Sulfated CCK-8, emphasizing the modified
cleavage cocktalil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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